1-(3-phenylpropyl)-5-{[4-(2-pyrimidinyl)-1,4-diazepan-1-yl]carbonyl}-2-piperidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 1-(3-phenylpropyl)-5-{[4-(2-pyrimidinyl)-1,4-diazepan-1-yl]carbonyl}-2-piperidinone involves complex chemical processes. For instance, a study on the synthesis of N-Mannich bases derived from pyrrolidine-2,5-dione and its 3-methyl analog showed that specific derivatives were synthesized and evaluated for their anticonvulsant activities, indicating a method for creating compounds with potential therapeutic applications (Rybka et al., 2014).
Molecular Structure Analysis
Molecular structure analysis often involves the study of how specific substitutions on the molecular framework affect the properties and activities of the compound. For example, studies on morphine fragments have helped to understand the structural requirements for activity, which could provide insights into the design of related compounds with optimized properties (Loew et al., 1988).
Chemical Reactions and Properties
Chemical reactions and properties of such compounds can vary widely depending on their structure. For instance, antioxidants and antiepileptic activities of piperidine derivatives have been investigated, showing how structural variations can impact their biological activities and potential therapeutic uses (Kiasalari et al., 2014).
Physical Properties Analysis
Physical properties like solubility, melting point, and stability play crucial roles in the development of pharmaceutical compounds. These properties are essential for determining the compound's suitability for formulation and its behavior under physiological conditions.
Chemical Properties Analysis
The chemical properties, including reactivity with other compounds, stability under various conditions, and susceptibility to hydrolysis or oxidation, are vital for understanding how the compound interacts within biological systems and the environment. Studies on compounds such as 4-alkyl(aryl)-6-aryl-3-cyano-2(1H)-pyridinones and their imino isosteres highlight the significance of chemical modifications in enhancing cardiotonic activity, suggesting avenues for modifying 1-(3-phenylpropyl)-5-{[4-(2-pyrimidinyl)-1,4-diazepan-1-yl]carbonyl}-2-piperidinone for specific applications (Abadi et al., 1999).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(3-phenylpropyl)-5-(4-pyrimidin-2-yl-1,4-diazepane-1-carbonyl)piperidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N5O2/c30-22-11-10-21(19-29(22)14-4-9-20-7-2-1-3-8-20)23(31)27-15-6-16-28(18-17-27)24-25-12-5-13-26-24/h1-3,5,7-8,12-13,21H,4,6,9-11,14-19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKABJYHCDPDQFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)C(=O)C2CCC(=O)N(C2)CCCC3=CC=CC=C3)C4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Phenylpropyl)-5-(4-pyrimidin-2-yl-1,4-diazepane-1-carbonyl)piperidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.